(2,4-Diethoxypyrimidin-5-yl)boronic acid

• Molecular Formula: C8H13BN2O4
• Molecular Weight: 212.01 g/mol
• IUPAC Name: (2,4-diethoxypyrimidin-5-yl)boronic acid
• InChI: InChI=1S/C8H13BN2O4/c1-3-14-7-6(9(12)13)5-10-8(11-7)15-4-2/h5,12-13H,3-4H2,1-2H3
• InChI Key: WYAACCBSNYMABD-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CN=C(N=C1OCC)OCC)(O)O

Description

(2,4-Diethoxypyrimidin-5-yl)boronic acid is an organoboron compound with the molecular formula C8H13BN2O4. It is a derivative of pyrimidine, a heterocyclic aromatic organic compound similar to pyridine. The presence of boronic acid functionality makes it a valuable reagent in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2,4-Diethoxypyrimidin-5-yl)boronic acid typically involves the borylation of a pyrimidine derivative. One common method is the reaction of 2,4-diethoxypyrimidine with a boron reagent such as bis(pinacolato)diboron in the presence of a palladium catalyst and a base. The reaction is usually carried out under an inert atmosphere at elevated temperatures to facilitate the formation of the boronic acid group.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to maximize yield and purity while minimizing costs and environmental impact. Continuous flow reactors and automated systems are often employed to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

(2,4-Diethoxypyrimidin-5-yl)boronic acid undergoes various chemical reactions, including:

Suzuki-Miyaura Coupling: This is the most common reaction, where the boronic acid reacts with an aryl or vinyl halide in the presence of a palladium catalyst to form a carbon-carbon bond.

Oxidation: The boronic acid group can be oxidized to form a boronic ester or borate.

Substitution: The ethoxy groups on the pyrimidine ring can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Suzuki-Miyaura Coupling: Palladium catalysts (e.g., Pd(PPh3)4), bases (e.g., K2CO3), and solvents (e.g., toluene, ethanol) are commonly used.

Oxidation: Hydrogen peroxide or other oxidizing agents can be used.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.

Major Products

Suzuki-Miyaura Coupling: The major products are biaryl or vinyl-aryl compounds.

Oxidation: The major products are boronic esters or borates.

Substitution: The major products are substituted pyrimidine derivatives.

Scientific Research Applications

(2,4-Diethoxypyrimidin-5-yl)boronic acid has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of carbon-carbon bonds via Suzuki-Miyaura coupling.

Biology: It is used in the synthesis of biologically active molecules, including pharmaceuticals and agrochemicals.

Industry: It is used in the production of advanced materials, including polymers and electronic components.

Mechanism of Action

The mechanism of action of (2,4-Diethoxypyrimidin-5-yl)boronic acid in Suzuki-Miyaura coupling involves the following steps:

Oxidative Addition: The palladium catalyst undergoes oxidative addition with the aryl or vinyl halide, forming a palladium complex.

Transmetalation: The boronic acid transfers its organic group to the palladium complex, forming a new carbon-carbon bond.

Reductive Elimination: The palladium complex undergoes reductive elimination, releasing the coupled product and regenerating the palladium catalyst.

Comparison with Similar Compounds

Similar Compounds

• (2,4-Dimethoxypyrimidin-5-yl)boronic acid
• (2,6-Dimethoxypyrimidin-5-yl)boronic acid
• 2,4-Dimethoxypyrimidine-5-boronic acid pinacol ester

Uniqueness

(2,4-Diethoxypyrimidin-5-yl)boronic acid is unique due to its ethoxy groups, which can influence its reactivity and solubility compared to its methoxy counterparts. The ethoxy groups can also provide additional sites for further functionalization, making it a versatile reagent in organic synthesis.